Cas no 36610-31-8 (3-Hydroxy-3-(trifluoromethyl)pentanedioic acid)

3-Hydroxy-3-(trifluoromethyl)pentanedioic acid structure
36610-31-8 structure
Product Name:3-Hydroxy-3-(trifluoromethyl)pentanedioic acid
CAS No:36610-31-8
MF:C6H7F3O5
MW:216.111993074417
CID:2939870
PubChem ID:15495948
Update Time:2025-04-21

3-Hydroxy-3-(trifluoromethyl)pentanedioic acid Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL11509869
    • VSHSKEOCTHHYEL-UHFFFAOYSA-N
    • DTXSID101248606
    • 36610-31-8
    • 3-hydroxy-3-(trifluoromethyl)pentanedioic acid
    • 3-Hydroxy-3-(trifluoromethyl)pentanedioic acid
    • Inchi: 1S/C6H7F3O5/c7-6(8,9)5(14,1-3(10)11)2-4(12)13/h14H,1-2H2,(H,10,11)(H,12,13)
    • InChI Key: VSHSKEOCTHHYEL-UHFFFAOYSA-N
    • SMILES: FC(C(CC(=O)O)(CC(=O)O)O)(F)F

Computed Properties

  • Exact Mass: 216.02455781Da
  • Monoisotopic Mass: 216.02455781Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 94.8Ų
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